Cas no 190367-57-8 (Benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester)

• Product Name: Benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester
• CAS No: 190367-57-8
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 1383787
• PubChem ID: 10657064
• Update Time: 2025-05-21

Benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester
• AKOS027441560
• DB-114761
• D83531
• DTXSID301277576
• SCHEMBL305861
• 190367-57-8
• BS-15857
• Methyl4-chloro-2-methyl-3-nitrobenzoate
• OBEIQHRWPFVXDA-UHFFFAOYSA-N
• Methyl 4-chloro-2-methyl-3-nitrobenzoate
• CS-0153677
• MFCD27946730

• Inchi： 1S/C9H8ClNO4/c1-5-6(9(12)15-2)3-4-7(10)8(5)11(13)14/h3-4H,1-2H3
• InChI Key： OBEIQHRWPFVXDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01424
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester

Benzoic Acid, 4-Chloro-2-Methyl-3-Nitro-, Methyl Ester (CAS No. 190367-57-8)

Benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester, also known by its CAS registry number 190367-57-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzoic acid, with specific substituents that confer unique chemical properties. The presence of a chlorine atom at the 4-position, a methyl group at the 2-position, and a nitro group at the 3-position creates a complex molecular structure that has been explored for its potential applications in various industries.

The synthesis of benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester involves a series of carefully controlled reactions. Researchers have developed efficient methods to introduce these substituents onto the benzene ring, ensuring high yields and purity. The methyl ester group plays a crucial role in stabilizing the molecule and enhancing its solubility in organic solvents, making it easier to handle during chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. The nitro group is particularly significant as it contributes to the molecule's ability to absorb light in the visible spectrum, a property that is highly desirable in applications such as solar cells and light-emitting diodes (LEDs).

In addition to its electronic properties, benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester has shown promise in pharmaceutical research. The compound's structure allows for interactions with specific biological targets, potentially leading to the development of new drug candidates. Researchers are actively investigating its bioavailability and pharmacokinetics to assess its suitability for therapeutic use.

The environmental impact of this compound is another area of growing interest. Studies are being conducted to evaluate its biodegradability and toxicity under various conditions. Understanding these aspects is crucial for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, benzoic acid, 4-chloro-2-methyl-3-nitro-, methyl ester (CAS No. 190367-57-8) is a versatile compound with a wide range of potential applications. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry.